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Compound of Interest

Compound Name: LVGRQLEEFL (mouse)

Cat. No.: B12378718 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

bioactivity of the peptide LVGRQLEEFL, with comparative data against control peptides and

detailed experimental methodologies.

This guide provides an objective comparison of the synthetic peptide LVGRQLEEFL, referred

to herein as Peptide Lv, with control peptides, supported by experimental data. The focus is on

its role in modulating key signaling pathways and its functional effects on various cell types.

This document is intended to serve as a resource for researchers in the fields of cell biology,

pharmacology, and drug discovery.

Data Presentation: Quantitative Comparison of
Peptide Lv and Control
The following tables summarize the quantitative data from key experiments comparing the

effects of Peptide Lv with a vehicle control (Phosphate-Buffered Saline - PBS).
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Treatment Group
Mean KCa3.1 Current
Density (pA/pF)

Standard Error of the Mean
(SEM)

Control (PBS) 0.29 0.08

Peptide Lv (500 ng/mL) for 3

hours
2.36 0.46

Peptide Lv (500 ng/mL) for 4

hours
2.77 0.60

Table 1: Effect of Peptide Lv on KCa3.1 Current Density in Human Umbilical Vein Endothelial

Cells (HUVECs). Data shows that Peptide Lv significantly increases the current density of

KCa3.1 channels compared to the PBS control[1][2].

Treatment Group
Mean Membrane Potential
(mV)

Standard Error of the Mean
(SEM)

Control (PBS) -72.73 0.71

Peptide Lv (500 ng/mL) for 3

hours
-78.88 0.63

Peptide Lv (500 ng/mL) for 4

hours
-79.61 0.88

Table 2: Effect of Peptide Lv on Membrane Potential in HUVECs. Peptide Lv treatment leads to

a significant hyperpolarization of the endothelial cell membrane compared to the PBS control[1]

[2].

Signaling Pathways Modulated by Peptide Lv
Peptide Lv has been shown to exert its biological effects through the activation of several key

intracellular signaling pathways. A primary target of Peptide Lv is the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2)[3]. Binding of Peptide Lv to VEGFR2 initiates a cascade

of downstream signaling events, including the activation of the MEK1-ERK and PI3K-Akt

pathways. These pathways are crucial for a variety of cellular processes, including cell

proliferation, migration, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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